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Compound of Interest

(s)-3-Fluoropyrrolidine
Compound Name:
hydrochloride

Cat. No.: B157736

Conclusion

(s)-3-Fluoropyrrolidine hydrochloride serves as a critical and versatile building block in the
synthesis of diverse and potent APIs. The protocols outlined in these application notes provide
a foundation for researchers to explore the synthesis of [1]Jnovel DPP-IV inhibitors, tyrosine
kinase inhibitors, and antitrypanosomal agents. The strategic incorporation of the
fluoropyrrolidine moiety offers a promising avenue for the development of next-generation
therapeutics with improved pharmacological properties. Researchers are encouraged to adapt
and optimize these methodologies for their specific molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem conact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

